(2R)-1,1-Difluoro-3-methylpentan-2-amine;hydrochloride
Description
(2R)-1,1-Difluoro-3-methylpentan-2-amine;hydrochloride, also known as DFMP, is a chemical compound that has been widely used in scientific research. This compound is a chiral amine, which means that it has a stereocenter and exists in two enantiomeric forms. DFMP has been used in a variety of studies, including drug discovery, pharmacology, and neuroscience.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Compounds structurally related to "(2R)-1,1-Difluoro-3-methylpentan-2-amine; hydrochloride" have been synthesized and evaluated for their potential in medicinal chemistry. For instance, the synthesis of condensed pyrimidines and their evaluation for anti-inflammatory and analgesic activities demonstrate the utility of similar compounds in the development of new pharmaceutical agents. Such syntheses often involve complex reactions including condensation, alkylation, and Grignard reactions, underscoring the chemical versatility of these molecules (Sondhi, Jain, Dwivedi, Shukla, & Raghubir, 2008).
Chemical Synthesis and Intermediates
The molecule and its analogs are also valuable in the synthesis of medical intermediates. For example, studies have shown methods for transforming ethyl lactate and halogenated hydrocarbons into target compounds through a series of chemical reactions, highlighting the role of similar compounds as intermediates in producing medically relevant molecules (Zhang Ping-rong, 2009).
Fluorinated Compounds for Material Science
Research on perfluoroalkylated compounds, including those with fluorine substitutions similar to "(2R)-1,1-Difluoro-3-methylpentan-2-amine; hydrochloride," has explored their applications in material science and organic synthesis. The reactions of perfluoro(2,3-epoxy-2-methylpentane) with diamines have yielded compounds with potential as novel materials or intermediates in the synthesis of complex molecules (Filyakova, Zapevalov, Kodess, Slepukhin, & Saloutin, 2013).
properties
IUPAC Name |
(2R)-1,1-difluoro-3-methylpentan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13F2N.ClH/c1-3-4(2)5(9)6(7)8;/h4-6H,3,9H2,1-2H3;1H/t4?,5-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYHDXMNQKLHZPP-VVNPLDQHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(F)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC(C)[C@H](C(F)F)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClF2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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